Cas no 1805307-53-2 (3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde
• CAS No: 1805307-53-2
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4846796
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-8-6(7(9)10)3-2-5(4-12)11-8/h2-4,7H,1H3
• InChI Key： SMXATGHIUQEKCS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)N=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1805307-53-2)

3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1805307-53-2) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and a methoxy substituent, which enhance its reactivity and applicability in organic synthesis. Its molecular structure, characterized by the carboxaldehyde functional group, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde. Fluorine incorporation often improves metabolic stability and bioavailability, making this compound a hotspot in drug discovery. Recent trends in AI-driven molecular design and high-throughput screening have further amplified its relevance, as computational tools predict its utility in targeting enzymes and receptors. Additionally, its role in sustainable agriculture aligns with global efforts to reduce pesticide environmental impact, addressing queries like "eco-friendly agrochemical intermediates" and "fluorine in crop science."

From a synthetic perspective, CAS No. 1805307-53-2 serves as a precursor for heterocyclic scaffolds, pivotal in designing kinase inhibitors and antimicrobial agents. Its methoxypyridine core is particularly valuable for modulating electronic properties in molecular architectures. Laboratories frequently search for "pyridine aldehyde applications" or "difluoromethyl synthesis methods," reflecting its technical importance. The compound’s stability under diverse reaction conditions also supports its use in flow chemistry and catalysis, topics trending in green chemistry forums.

Quality and purity are critical for 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde, especially in GMP-compliant production. Analytical techniques like HPLC and NMR ensure batch consistency, a concern for buyers searching "CAS 1805307-53-2 specification". Suppliers emphasizing low heavy metal content and high yield synthesis gain traction, as these factors align with regulatory standards and cost-efficiency demands. The compound’s shelf life and storage conditions (e.g., inert atmosphere) are also frequently queried, underscoring its handling sensitivity.

In conclusion, 3-(Difluoromethyl)-2-methoxypyridine-6-carboxaldehyde exemplifies innovation at the intersection of fluorine chemistry and functional materials. Its dual utility in life sciences and material engineering positions it as a compound of enduring interest. As industries pivot toward precision synthesis and sustainable solutions, this pyridine derivative will likely remain a key player in addressing challenges like "targeted drug delivery" and "green solvent compatibility."